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Compound of Interest

Compound Name: Diosbulbin J

Cat. No.: B8261149 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diosbulbin J is a naturally occurring diterpenoid compound isolated from the tubers of

Dioscorea bulbifera, a plant with a history of use in traditional medicine. As a member of the

diosbulbin family, it shares a complex furanonorditerpenoid chemical scaffold, which is of

significant interest to researchers for its potential biological activities. This technical guide

provides a concise overview of the molecular characteristics of Diosbulbin J, and in the

absence of extensive specific research on this particular analogue, contextualizes its potential

biological activities and mechanisms of action through the lens of more extensively studied

diosbulbins, such as Diosbulbin B and C.

Molecular Formula and Weight
The fundamental chemical properties of Diosbulbin J are essential for its identification,

characterization, and use in experimental settings.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b8261149?utm_src=pdf-interest
https://www.benchchem.com/product/b8261149?utm_src=pdf-body
https://www.benchchem.com/product/b8261149?utm_src=pdf-body
https://www.benchchem.com/product/b8261149?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8261149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₁₉H₂₂O₈ [1][2][3]

Molecular Weight 378.4 g/mol [1]

378.37 g/mol [3]

378.373

CAS Registry Number 1187951-06-9

Physicochemical Properties
While detailed experimental data on the physicochemical properties of Diosbulbin J are not

widely available, some predicted properties based on its structure have been reported.

Property Predicted Value

Flash Point 359.2 ± 31.5 °C

Exact Mass 378.131470

PSA 134.27000

Biological Activity and Potential Signaling Pathways
(Inferred from Related Diosbulbins)
Direct experimental evidence detailing the biological activities and signaling pathways of

Diosbulbin J is limited in publicly available literature. However, the activities of structurally

similar compounds, such as Diosbulbin B and C, provide a strong basis for predicting the

potential therapeutic areas and mechanisms of action for Diosbulbin J.

Anticancer Activity
Several studies have demonstrated the potent anticancer effects of diosbulbins. For instance,

Diosbulbin B has been shown to inhibit the growth of various cancer cell lines. The proposed

mechanisms often involve the induction of apoptosis (programmed cell death) and cell cycle

arrest.
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A potential signaling pathway that may be modulated by diosbulbins is the PI3K/Akt signaling

pathway, which is a critical regulator of cell survival and proliferation and is often dysregulated

in cancer. Inhibition of this pathway can lead to decreased cell viability and increased

apoptosis.

Caption: Hypothesized anticancer signaling pathway of Diosbulbin J.

Anti-inflammatory Activity
Extracts of Dioscorea bulbifera containing various diosbulbins have demonstrated anti-

inflammatory properties. The mechanism is thought to involve the inhibition of pro-inflammatory

mediators. A plausible target for diosbulbins is the NF-κB (nuclear factor kappa-light-chain-

enhancer of activated B cells) signaling pathway. This pathway plays a central role in regulating

the inflammatory response. By inhibiting the activation of NF-κB, diosbulbins could reduce the

production of inflammatory cytokines.

Caption: Hypothesized anti-inflammatory signaling pathway of Diosbulbin J.

Experimental Protocols
Detailed experimental protocols for the isolation and characterization of Diosbulbin J are

crucial for researchers. While specific protocols for Diosbulbin J are not readily available, a

general workflow can be adapted from studies on related compounds from Dioscorea bulbifera.

Caption: General experimental workflow for Diosbulbin J.

Methodologies
Extraction: The dried and powdered tubers of Dioscorea bulbifera are typically extracted with

an organic solvent such as ethanol or methanol at room temperature. The resulting extract is

then concentrated under reduced pressure.

Fractionation: The crude extract is often suspended in water and partitioned successively

with solvents of increasing polarity, such as n-hexane, ethyl acetate, and n-butanol, to

separate compounds based on their polarity.

Isolation: The fractions showing biological activity are subjected to various chromatographic

techniques for the isolation of pure compounds. This may include silica gel column
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chromatography, Sephadex LH-20 column chromatography, and preparative high-

performance liquid chromatography (HPLC).

Structure Elucidation: The chemical structure of the isolated compound is determined using

spectroscopic methods, including Nuclear Magnetic Resonance (NMR - ¹H, ¹³C, DEPT,

COSY, HMQC, and HMBC) and Mass Spectrometry (MS).

Conclusion and Future Directions
Diosbulbin J is a diterpenoid with a defined molecular formula and weight. While specific

research on its biological activities is currently sparse, the well-documented anticancer and

anti-inflammatory properties of its structural analogs, Diosbulbin B and C, suggest that

Diosbulbin J holds significant promise as a lead compound for drug discovery. Future

research should focus on the targeted investigation of Diosbulbin J's mechanism of action in

various disease models, elucidation of its specific molecular targets, and comprehensive

evaluation of its safety and efficacy profiles. Such studies will be instrumental in unlocking the

full therapeutic potential of this natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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